Cas no 62403-10-5 (Hydrazinecarbothioamide, 2-[[5-(4-bromophenyl)-2-thienyl]methylene]-)

• Product Name: Hydrazinecarbothioamide, 2-[[5-(4-bromophenyl)-2-thienyl]methylene]-
• CAS No: 62403-10-5
• MF: C₁₂H₁₀BrN₃S₂
• MW: 340.261898517609
• CID: 446021
• PubChem ID: 71386734
• Update Time: 2025-04-19

Hydrazinecarbothioamide, 2-[[5-(4-bromophenyl)-2-thienyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[[5-(4-bromophenyl)-2-thienyl]methylene]-
• [[5-(4-bromophenyl)thiophen-2-yl]methylideneamino]thiourea
• 2-{[5-(4-Bromophenyl)thiophen-2-yl]methylidene}hydrazine-1-carbothioamide
• 62403-10-5
• DTXSID80808889

• Inchi： 1S/C12H10BrN3S2/c13-9-3-1-8(2-4-9)11-6-5-10(18-11)7-15-16-12(14)17/h1-7H,(H3,14,16,17)
• InChI Key： PZDPIOIPMIMQMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C=NNC(N)=S)S1

Computed Properties

• Exact Mass: 338.9501
• Monoisotopic Mass: 338.94995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.41